Cas no 1572-01-6 (2-(4-chlorophenyl)-3H-benzo[d]imidazol-5-amine)

• Product Name: 2-(4-chlorophenyl)-3H-benzo[d]imidazol-5-amine
• CAS No: 1572-01-6
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 2121248
• PubChem ID: 802802
• Update Time: 2025-04-21

2-(4-chlorophenyl)-3H-benzo[d]imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3H-benzo[d]imidazol-5-amine
• HMS2249I22
• cid_802802
• regid7965152
• SR-01000220574-1
• SCHEMBL26731643
• MLS000114129
• CHEMBL1457311
• 2-(4-CHLOROPHENYL)-1H-1,3-BENZODIAZOL-5-AMINE
• BDBM49304
• AKOS005528645
• SR-01000220574
• DB-329321
• AK-968/36977327
• [2-(4-chlorophenyl)-3H-benzimidazol-5-yl]amine
• CCG-104136
• STK662288
• AKOS000111061
• SCHEMBL2246334
• Oprea1_184398
• Oprea1_642216
• 2-(4-chlorophenyl)-3H-benzimidazol-5-amine
• 2-(4-chlorophenyl)-1H-benzimidazol-5-amine
• 2-(4-chlorophenyl)-1H-benzimidazol-6-amine
• SMR000091575
• 1572-01-6

• Inchi： 1S/C13H10ClN3/c14-9-3-1-8(2-4-9)13-16-11-6-5-10(15)7-12(11)17-13/h1-7H,15H2,(H,16,17)
• InChI Key： FYCNIDATRLICSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 243.0563250Da
• Monoisotopic Mass: 243.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų